Cas no 61418-83-5 (6,9-Dioxa-3,12-diazabicyclo[12.3.1]octadeca-1(18),14,16-triene-3,12-diethanol)
61418-83-5 structure
Product Name:6,9-Dioxa-3,12-diazabicyclo[12.3.1]octadeca-1(18),14,16-triene-3,12-diethanol
CAS No:61418-83-5
MF:C18H30N2O4
MW:338.441805362701
CID:480135
PubChem ID:12498780
Update Time:2025-04-19
6,9-Dioxa-3,12-diazabicyclo[12.3.1]octadeca-1(18),14,16-triene-3,12-diethanol Chemical and Physical Properties
Names and Identifiers
-
- 6,9-Dioxa-3,12-diazabicyclo[12.3.1]octadeca-1(18),14,16-triene-3,12-diethanol
- 2-[12-(2-hydroxyethyl)-6,9-dioxa-3,12-diazabicyclo[12.3.1]octadeca-1(18),14,16-trien-3-yl]ethanol
- DTXSID10500485
- 2,2'-[6,9-Dioxa-3,12-diazabicyclo[12.3.1]octadeca-1(18),14,16-triene-3,12-diyl]di(ethan-1-ol)
- 61418-83-5
-
- Inchi: 1S/C18H30N2O4/c21-8-4-19-6-10-23-12-13-24-11-7-20(5-9-22)16-18-3-1-2-17(14-18)15-19/h1-3,14,21-22H,4-13,15-16H2
- InChI Key: XQFMFAYKXKGEKP-UHFFFAOYSA-N
- SMILES: O1CCOCCN(CCO)CC2=CC=CC(=C2)CN(CCO)CC1
Computed Properties
- Exact Mass: 338.2207
- Monoisotopic Mass: 338.22055744g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 65.4Ų
Experimental Properties
- PSA: 65.4
6,9-Dioxa-3,12-diazabicyclo[12.3.1]octadeca-1(18),14,16-triene-3,12-diethanol Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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